Methyl 3-({[(2-chloroethyl)amino]carbonyl}amino)-4-methylbenzenecarboxylate

• IUPAC Name: methyl 3-(2-chloroethylcarbamoylamino)-4-methylbenzoate
• InChI: InChI=1S/C12H15ClN2O3/c1-8-3-4-9(11(16)18-2)7-10(8)15-12(17)14-6-5-13/h3-4,7H,5-6H2,1-2H3,(H2,14,15,17)
• InChI Key: KJDGUXHJHGORBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)NC(=O)NCCCl
• Molecular Formula: C12H15ClN2O3
• Molecular Weight: 270.71 g/mol

Description

Methyl 3-({[(2-chloroethyl)amino]carbonyl}amino)-4-methylbenzenecarboxylate is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as Methyl CCMA, and it has been found to have several potential applications in the field of medicine and biochemistry.

Scientific Research Applications

Benefits and Deleterious Effects of Reactive Carbonyl Compounds

Reactive carbonyl compounds, such as methylglyoxal, are widely present in thermally processed foods, produced from sugar degradation and lipid oxidation. These compounds can yield various aroma compounds by reacting with amino acids and act as precursors to generate other toxins, including advanced glycation end products and acrylamide. Amino acids and phenolic compounds can efficiently scavenge these compounds, highlighting their dual role in food chemistry and potential implications for controlling such reactive species in foods. This area of research may provide indirect insights into the chemical behaviors and potential applications of methyl 3-({[(2-chloroethyl)amino]carbonyl}amino)-4-methylbenzenecarboxylate due to its carbonyl and amino functional groups (Zheng et al., 2020).

Chemical Modification of Xylan

The chemical modification of xylan into biopolymer ethers and esters with specific functional groups highlights the importance of chemical derivatization for creating materials with novel properties. Such research into the modification of natural polymers may parallel the derivatization of compounds like methyl 3-({[(2-chloroethyl)amino]carbonyl}amino)-4-methylbenzenecarboxylate for specific scientific or industrial applications (Petzold-Welcke et al., 2014).

Reactive Carbonyl Species (RCS) in Chronic Diseases

The study of RCS, including compounds like methylglyoxal, and their effects on cellular components is crucial for understanding their cytotoxic, mutagenic, and disease-related implications. This research is relevant for assessing the potential biological activities and health implications of structurally similar compounds, suggesting possible research applications in studying the effects of methyl 3-({[(2-chloroethyl)amino]carbonyl}amino)-4-methylbenzenecarboxylate on human health (Fuloria et al., 2020).